Cas no 691177-93-2 (2-Propen-1-one, 1-(2-chlorophenyl)-3-(4-fluorophenyl)-, (2E)-)

• Product Name: 2-Propen-1-one, 1-(2-chlorophenyl)-3-(4-fluorophenyl)-, (2E)-
• CAS No: 691177-93-2
• MF: C₁₅H₁₀ClFO
• MW: 260.690706729889
• MDL: MFCD01044425
• CID: 4147884
• PubChem ID: 7743892
• Update Time: 2025-10-30

2-Propen-1-one, 1-(2-chlorophenyl)-3-(4-fluorophenyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-chlorophenyl)-3-(4-fluorophenyl)-, (2E)-
• (E)-1-(2-chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one
• AKOS037621811
• MFCD01044425
• (2E)-1-(2-Chlorophenyl)-3-(4-fluorophenyl)prop-2-en-1-one
• 691177-93-2

• MDL： MFCD01044425
• Inchi： 1S/C15H10ClFO/c16-14-4-2-1-3-13(14)15(18)10-7-11-5-8-12(17)9-6-11/h1-10H/b10-7+
• InChI Key： WFNTUTWLYWEEGK-JXMROGBWSA-N
• SMILES： C(C1=CC=CC=C1Cl)(=O)/C=C/C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 260.0404208Da
• Monoisotopic Mass: 260.0404208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 2-Propen-1-one, 1-(2-chlorophenyl)-3-(4-fluorophenyl)-, (2E)-

Introduction to 2-Propen-1-one, 1-(2-chlorophenyl)-3-(4-fluorophenyl)-, (2E) and Its Significance in Modern Chemical Research

The compound with the CAS number 691177-93-2, identified as 2-Propen-1-one, 1-(2-chlorophenyl)-3-(4-fluorophenyl)-, (2E), represents a fascinating molecule with significant implications in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents and advanced materials. The presence of both chloro and fluoro substituents in its molecular framework imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in understanding their role in medicinal chemistry. The structural motif of 1-(2-chlorophenyl)-3-(4-fluorophenyl)-2-propen-1-one aligns well with the growing interest in fluorinated and chlorinated aromatic systems. These functional groups are widely recognized for their ability to modulate biological activity, enhance metabolic stability, and improve pharmacokinetic profiles of drug candidates. The specific arrangement of these substituents in CAS no 691177-93-2 suggests a high degree of potential for interaction with biological targets.

One of the most compelling aspects of this compound is its dual functionality, which allows for diverse chemical transformations. The (E) configuration of the alkene moiety plays a crucial role in determining its reactivity and spatial orientation. This geometric isomerism is particularly important in medicinal chemistry, where the three-dimensional structure of a molecule can significantly influence its binding affinity to biological receptors. Researchers have been exploring ways to leverage this property for designing more effective drugs with improved selectivity and reduced side effects.

Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral and anticancer agents. The fluoro group in 1-(2-chlorophenyl)-3-(4-fluorophenyl)-2-propen-1-one contributes to electron-withdrawing effects, which can enhance the molecule's ability to interact with nucleic acids or enzymes involved in disease pathways. Similarly, the chloro substituent can participate in hydrogen bonding or π-stacking interactions, further tailoring the compound's pharmacological properties. These interactions are critical for achieving high efficacy and specificity in therapeutic applications.

The synthesis of such complex molecules often presents significant challenges due to their intricate structural requirements. However, advancements in synthetic methodologies have made it increasingly feasible to construct these molecules with high precision. Techniques such as cross-coupling reactions, palladium catalysis, and transition-metal-mediated transformations have enabled chemists to assemble the desired framework efficiently. The synthesis of CAS no 691177-93-2 exemplifies these advancements, showcasing how modern synthetic strategies can be applied to create structurally diverse and biologically relevant compounds.

In addition to its pharmaceutical potential, this compound has also been investigated for its applications in materials science. Fluorinated and chlorinated aromatic systems are known for their unique electronic properties, making them suitable for use in organic electronics, liquid crystals, and other advanced materials. The specific combination of substituents in 2-Propen-1-one, 1-(2-chlorophenyl)-3-(4-fluorophenyl)-, (2E) could lead to novel materials with enhanced performance characteristics.

The role of computational chemistry has been instrumental in understanding the behavior of such complex molecules. Molecular modeling techniques allow researchers to predict how these compounds will interact with biological targets at the atomic level. This approach has significantly accelerated the drug discovery process by enabling virtual screening and optimization before experimental synthesis is undertaken. For CAS no 691177-93-2, computational studies have provided valuable insights into its binding modes and potential pharmacological effects.

As research continues to evolve, the demand for structurally diverse compounds like 1-(2-chlorophenyl)-3-(4-fluorophenyl)-2-propen-1-one is expected to grow. The unique combination of functional groups makes it a versatile building block for further derivatization and exploration. Future studies may focus on expanding its applications into new therapeutic areas or developing more efficient synthetic routes to access related compounds.

In conclusion,CAS no 691177-93-2 represents a promising entity with significant potential across multiple domains of chemical research. Its structural features and functional groups make it an attractive candidate for drug discovery efforts aimed at addressing unmet medical needs. Additionally, its applications in materials science highlight its versatility beyond traditional pharmaceutical uses. As our understanding of molecular interactions deepens through advanced computational methods and synthetic techniques,this compound will undoubtedly continue to play a crucial role in scientific innovation.